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Compound of Interest

Compound Name: 1H-Imidazole-5-acetic acid

Cat. No.: B1210293

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
document provides detailed guidance on the safe and effective disposal of 1H-Imidazole-5-
acetic acid (CAS 645-65-8), a heterocyclic organic compound commonly used in
pharmaceutical research. Adherence to these procedures is essential to mitigate environmental
contamination and ensure personnel safety.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 1H-Imidazole-5-acetic acid
with appropriate personal protective equipment (PPE). This includes, but is not limited to,
chemical-resistant gloves, safety goggles, and a lab coat. All handling of the solid or its
solutions should be conducted in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or aerosols.

Core Disposal Protocol

1H-Imidazole-5-acetic acid must be treated as hazardous waste. Under no circumstances
should it be disposed of down the drain or in regular trash.[1][2] The primary method of
disposal is through a licensed chemical waste disposal company, which can provide for its
destruction via controlled incineration or other approved methods.[2]

Waste Collection:
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» Solid Waste: Collect pure 1H-Imidazole-5-acetic acid waste in a clearly labeled, sealable,
and airtight container.[3][4]

e Solutions: Aqueous and organic solutions containing 1H-Imidazole-5-acetic acid should be
collected in separate, compatible, and clearly labeled waste containers.[3][4]

» Labeling: All waste containers must be accurately labeled with the full chemical name,
concentration (if in solution), and appropriate hazard warnings.[3][4]

Storage of Waste:
» Store waste containers in a designated, cool, dry, and well-ventilated area.

o Ensure that the storage area is away from incompatible materials such as strong oxidizing
agents, acids, and acid anhydrides to prevent hazardous reactions.[3][4]

Quantitative Data and Hazard Information

While specific quantitative toxicity data for 1H-Imidazole-5-acetic acid is not readily available,
information from the parent compound, imidazole, and related derivatives provides essential
safety benchmarks.
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Parameter Valuel/lnformation Source/Compound
CAS Number 645-65-8 1H-Imidazole-5-acetic acid
Primary Hazards Irritant[5] 1H-Imidazole-5-acetic acid

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye Imidazoleacetic acid
irritation), H335 (May cause

respiratory irritation)

Oral Toxicity (LD50) 970 mg/kg (Rat) Imidazole (as reference)[3]

Strong oxidizing agents, acids,
Incompatible Materials acid anhydrides, acid Imidazole and its derivatives
chlorides[3][4]

Collection by a licensed
) chemical waste disposal ) ] )
Recommended Disposal ] o ] Imidazoleacetic acid[2]
service for incineration or other

approved methods.[2]

UN 3263 (for corrosive solid, ]
UN Number (for transport) ) ] Imidazole (as reference)[1]
basic, organic, n.o.s.)

Note: Data for imidazole is provided as a reference due to the lack of specific data for 1H-
Imidazole-5-acetic acid. Always consult the specific Safety Data Sheet (SDS) for the
compound in use and your institution's environmental health and safety (EHS) office.

Experimental Protocols

There are no specific experimental protocols for the disposal of 1H-Imidazole-5-acetic acid
beyond the standard procedures for hazardous chemical waste. The key steps involve proper
segregation, containment, and labeling, followed by transfer to a licensed waste management
facility.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 1H-Imidazole-
5-acetic acid.

Start: Generation of
1H-Imidazole-5-acetic acid waste

:

Wear appropriate PPE
(gloves, goggles, lab coat)

Segregate waste:
Solid vs. Liquid

Collect in a labeled,
sealed, compatible container

Store waste container in a
designated, safe location away
from incompatible materials

Arrange for pickup by a
licensed chemical waste
disposal service

End: Waste is properly
disposed of via incineration
or other approved methods

Click to download full resolution via product page

Disposal workflow for 1H-Imidazole-5-acetic acid.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 1H-Imidazole-5-acetic acid, thereby protecting themselves, their colleagues, and
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the environment. Always consult your institution's specific guidelines and the most current
Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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